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Compound of Interest

Compound Name: 1,2-Benzoxazole-5-carboxylic acid

Cat. No.: B157301

For: Researchers, Scientists, and Drug Development Professionals

The 1,2-benzoxazole, also known as benzisoxazole or indoxazene, is a privileged heterocyclic
scaffold that has garnered significant attention in medicinal chemistry.[1][2] Its unique structure,
consisting of a benzene ring fused to an isoxazole ring, imparts a favorable combination of
physicochemical properties, including relative stability and the capacity for diverse
functionalization.[3][4] This versatility has led to the discovery and development of numerous
1,2-benzoxazole derivatives with a broad spectrum of pharmacological activities.[2] Several
compounds incorporating this core structure are established pharmaceutical drugs, highlighting
the scaffold's clinical significance.[1][4] This technical guide provides an in-depth review of the
synthesis, therapeutic applications, and key experimental methodologies related to 1,2-
benzoxazole derivatives, serving as a resource for professionals in drug discovery and
development.

Core Synthesis of the 1,2-Benzoxazole Scaffold

The construction of the 1,2-benzoxazole core can be achieved through several synthetic
strategies, primarily involving the formation of the five-membered isoxazole ring onto a
benzene precursor.[1]

Key Synthetic Approaches:

o C-0O Bond Formation: This is a traditional and widely used method that typically involves the
intramolecular cyclization of o-substituted aryl oximes under basic conditions.[1]
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N—-O Bond Formation: This approach utilizes o-hydroxyaryl oximes or o-hydroxy-N-
substituted aryl imines as starting materials to form the critical N-O bond of the isoxazole

ring.[1]

From Cyclic 1,3-Dicarbonyl Compounds: This method involves the cyclocondensation of a
carbonyl compound with hydroxylamine, followed by an oxidation step to achieve the
aromatic benzisoxazole system.[1]

Benzene Ring Formation: In a less common but effective approach, the benzene ring is
constructed onto a pre-existing, substituted isoxazole ring through annulation reactions.[1]

[3+2]-Cycloaddition Reactions: Modern methods include the use of [3+2]-cycloaddition
reactions, for instance, between arynes and nitrile oxides, to simultaneously form C-C and C-
O bonds.[1]
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1,2-Benzoxazole Antipsychotics
(e.0., Risperidone)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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